![molecular formula C17H12O4 B304505 4-(7-methoxy-4-oxo-4H-chromen-2-yl)benzaldehyde](/img/structure/B304505.png)
4-(7-methoxy-4-oxo-4H-chromen-2-yl)benzaldehyde
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Overview
Description
4-(7-methoxy-4-oxo-4H-chromen-2-yl)benzaldehyde is a chemical compound that belongs to the class of flavonoids. It is a yellow crystalline powder that is widely used in scientific research due to its various biological activities.
Mechanism of Action
The mechanism of action of 4-(7-methoxy-4-oxo-4H-chromen-2-yl)benzaldehyde is not fully understood. However, it has been suggested that it exerts its biological activities through various mechanisms, including the inhibition of inflammatory mediators, the induction of apoptosis in cancer cells, the modulation of oxidative stress, and the regulation of glucose metabolism.
Biochemical and Physiological Effects:
This compound has been found to exert various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. It has also been found to inhibit the growth and proliferation of cancer cells, including breast, lung, and colon cancer cells. Moreover, it has been shown to improve glucose tolerance and insulin sensitivity in diabetic animals.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(7-methoxy-4-oxo-4H-chromen-2-yl)benzaldehyde in lab experiments is its wide range of biological activities. It can be used to study various diseases, such as cancer, diabetes, and neurodegenerative disorders. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 4-(7-methoxy-4-oxo-4H-chromen-2-yl)benzaldehyde. Firstly, more studies are needed to elucidate its mechanism of action and to identify its molecular targets. Secondly, the development of more efficient synthesis methods and the improvement of its solubility in water may enhance its bioavailability and efficacy. Thirdly, the evaluation of its safety and toxicity profile is necessary to determine its potential for clinical use. Lastly, the exploration of its potential as a drug candidate for the treatment of various diseases is warranted.
Conclusion:
In conclusion, this compound is a chemical compound that exhibits various biological activities and has potential for the treatment of various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential for clinical use.
Synthesis Methods
The synthesis of 4-(7-methoxy-4-oxo-4H-chromen-2-yl)benzaldehyde can be achieved through several methods, including the reaction of 2-hydroxyacetophenone with 4-hydroxycoumarin in the presence of acetic anhydride and sulfuric acid. Alternatively, it can be synthesized by the reaction of 2-hydroxyacetophenone with 4-hydroxycoumarin in the presence of boron trifluoride etherate.
Scientific Research Applications
4-(7-methoxy-4-oxo-4H-chromen-2-yl)benzaldehyde has been extensively studied for its various biological activities. It has been reported to exhibit anti-inflammatory, anti-cancer, anti-microbial, anti-oxidant, and anti-diabetic properties. It has also been found to have neuroprotective effects and to improve memory and learning abilities.
properties
Molecular Formula |
C17H12O4 |
---|---|
Molecular Weight |
280.27 g/mol |
IUPAC Name |
4-(7-methoxy-4-oxochromen-2-yl)benzaldehyde |
InChI |
InChI=1S/C17H12O4/c1-20-13-6-7-14-15(19)9-16(21-17(14)8-13)12-4-2-11(10-18)3-5-12/h2-10H,1H3 |
InChI Key |
ALZSDVUAVKRPPG-UHFFFAOYSA-N |
SMILES |
COC1=CC2=C(C=C1)C(=O)C=C(O2)C3=CC=C(C=C3)C=O |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)C=C(O2)C3=CC=C(C=C3)C=O |
Origin of Product |
United States |
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